1-(2-chlorophenyl)-N-{10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)methanesulfonamide
• InChI: InChI=1S/C20H15ClN2O4S/c21-16-6-2-1-5-13(16)12-28(25,26)23-14-9-10-18-15(11-14)20(24)22-17-7-3-4-8-19(17)27-18/h1-11,23H,12H2,(H,22,24)
• InChI Key: CEYHGCZQLXEKCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O)Cl
• Molecular Formula: C20H15ClN2O4S
• Molecular Weight: 414.9 g/mol
• CAS No.: 922063-27-2

Description

This compound features a complex tricyclic framework (tricyclo[9.4.0.0³,⁸]) fused with a chlorophenyl group and a methanesulfonamide moiety. The core structure includes a bicyclic ether (2-oxa) and an azacyclic component (9-aza), with a ketone at position 10.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Key Comparative Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Functional Groups	Pharmacological Mechanism
Target Compound	C₁₉H₁₇ClN₂O₃S	388.87	Tricyclo[9.4.0.0³,⁸] + sulfonamide	2-Chlorophenyl, Methanesulfonamide	Unknown (presumed receptor modulation)
Nortriptyline Hydrochloride	C₁₉H₂₂ClN	299.84	Tricyclo[9.4.0.0³,⁸]	Methylamine	Serotonin/Norepinephrine Reuptake Inhibition
Protriptyline Hydrochloride	C₁₉H₂₂ClN	299.84	Tricyclo[9.4.0.0³,⁸]	Methylamine	Serotonin/Norepinephrine Reuptake Inhibition
Trimipramine	C₂₀H₂₆N₂	294.43	Azatricyclo[9.4.0.0³,⁸]	Dimethylamine	Serotonin/Norepinephrine Reuptake Inhibition

Key Comparisons:

Core Structure: The target compound shares the tricyclo[9.4.0.0³,⁸] framework with Nortriptyline and Protriptyline but incorporates an oxygen (2-oxa) and nitrogen (9-aza) heteroatom, distinguishing it from purely hydrocarbon analogs .

The methanesulfonamide moiety introduces hydrogen-bond acceptor/donor capabilities, which are absent in classical tricyclics. This could modulate receptor selectivity or metabolic stability .

Pharmacological Profile: Classical tricyclics (e.g., Nortriptyline) inhibit neurotransmitter reuptake, but the sulfonamide group in the target compound suggests a divergent mechanism, possibly targeting ion channels or enzymes (e.g., carbonic anhydrase) . The ketone at position 10 may confer conformational rigidity, analogous to the planar aromatic systems in antidepressants, which are critical for binding monoamine transporters .

Research Findings and Implications

• Structural Insights : Crystallographic data for analogous compounds (e.g., –15) reveal bond angles and torsion angles consistent with rigid tricyclic systems. For example, C—C—N angles in azatricyclic systems range from 106° to 120°, which stabilize the planar conformation necessary for biological activity .
• Hydrogen Bonding : The sulfonamide group in the target compound likely participates in hydrogen-bonding networks, as observed in sulfonamide-containing drugs (e.g., acetazolamide). This could enhance binding to proteins or nucleic acids .